Column dead-time determination methods based on the isothermal retention-time behaviour of a homologous series in chromatography
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9921701553
Abstract
In this paper, the theory of chromatographic retention behaviour of the members of a homologous series is tested, which is based on the hypothesis that the ratio of the adjusted retention times of any two consecutive members of any homologous series in an isothermal column is constant. The paper shows how the dead time of a column can be calculated from the slope and intercept of a linear graph of the gross retention times of the n+ 1th homologue members versus the gross retention times of the nth homologue members, and a method is outlined whereby equal weighting can be given to all the experimental retention times of the homologue members used in the said plot.
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